2-((6-(4-chlorophenyl)pyridazin-3-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H13ClF3N3OS/c20-14-5-1-12(2-6-14)16-9-10-18(26-25-16)28-11-17(27)24-15-7-3-13(4-8-15)19(21,22)23/h1-10H,11H2,(H,24,27)
• InChI Key: UYPYKXMXPVDOCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(C=C2)SCC(=O)NC3=CC=C(C=C3)C(F)(F)F)Cl
• Molecular Formula: C19H13ClF3N3OS
• Molecular Weight: 423.8 g/mol
• CAS No.: 872688-54-5

Description

2-((6-(4-chlorophenyl)pyridazin-3-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H13ClF3N3OS and its molecular weight is 423.84. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Pharmacological Applications

Pyridazinone compounds, including derivatives similar to the compound , have been identified as potent and selective inhibitors of cyclooxygenase-2 (COX-2), offering a promising route for the development of anti-inflammatory and analgesic agents. These compounds have shown significant oral anti-inflammatory potency and gastric safety in animal models, alongside potential applications in the treatment of pain and inflammation associated with conditions such as arthritis (Asif, 2016).

Environmental Sciences and Toxicity Studies

The environmental impact and toxicity of various chemical compounds, including those structurally related to 2-((6-(4-chlorophenyl)pyridazin-3-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide, have been a subject of research. For instance, the study of thiophene analogues of known carcinogens has provided insights into potential carcinogenicity and environmental persistence of novel chemical entities, offering a foundation for evaluating the environmental and health risks associated with new compounds (Ashby et al., 1978).

Synthesis and Chemical Properties

Research into the synthesis and physico-chemical properties of compounds like this compound has expanded the understanding of their reactivity, stability, and potential applications in various domains, including organic synthesis and the development of novel pharmaceuticals. The exploration of synthetic methodologies and the evaluation of chemical properties facilitate the discovery of new drugs and materials with improved efficacy and safety profiles (Saeed et al., 2017).